Isooxypeucedanin

Description

Isooxypeucedanin is a coumarin compound that has been identified in organisms such as Glehnia littoralis and Prangos latiloba . It is also found in Angelica dahurica . Its molecular formula is C16H14O5, and it has a molecular weight of 286.28 g/mol . Studies indicate that isooxypeucedanin possesses antioxidant properties, which can help in scavenging free radicals.

Oxypeucedanin is a similar furocoumarin compound extracted from Angelica dahurica that exhibits potential antiproliferative activities in human cancer cells . Research suggests that oxypeucedanin can induce G2/M phase cell cycle arrest and upregulate the p53/MDM2/p21 axis in SK-HEP-1 hepatoma cells . Additionally, both oxypeucedanin and isoimperatorin have demonstrated a protective effect against apoptosis induced by DOX in PC12 cells by inhibiting ROS production .

• CAS No.: 5058-15-1
• Product Name: Isooxypeucedanin
• Molecular Formula: C16H14O5
• Molecular Weight: 286.28 g/mol
• IUPAC Name: 4-(3-methyl-2-oxobutoxy)furo[3,2-g]chromen-7-one
• Standard InChI: InChI=1S/C16H14O5/c1-9(2)12(17)8-20-16-10-3-4-15(18)21-14(10)7-13-11(16)5-6-19-13/h3-7,9H,8H2,1-2H3
• Standard InChIKey: USLPJJIUMAKBIU-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)COC1=C2C=CC(=O)OC2=CC3=C1C=CO3
• Canonical SMILES: CC(C)C(=O)COC1=C2C=CC(=O)OC2=CC3=C1C=CO3
• Synonyms: isooxypeucedanin
• PubChem Compound: 625383
• Last Modified: Feb 18 2024